Cas no 1360919-80-7 (4-Hydroxy-2,6-dipropylbenzaldehyde)

• Product Name: 4-Hydroxy-2,6-dipropylbenzaldehyde
• CAS No: 1360919-80-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 2124232
• Update Time: 2023-08-04

4-Hydroxy-2,6-dipropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2,6-dipropylbenzaldehyde
• 4-Hydroxy-2,6-dipropylbenzaldehyde

• Inchi： 1S/C13H18O2/c1-3-5-10-7-12(15)8-11(6-4-2)13(10)9-14/h7-9,15H,3-6H2,1-2H3
• InChI Key： AUZLQPCNNFJVFA-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C=O)=C(C=1)CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 37.3